Cas no 1564665-31-1 (3-(3-Hydroxy-1-piperidinyl)-1,2-propanediol)

• Product Name: 3-(3-Hydroxy-1-piperidinyl)-1,2-propanediol
• CAS No: 1564665-31-1
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 5578598
• Update Time: 2025-06-08

3-(3-Hydroxy-1-piperidinyl)-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxypiperidin-1-yl)propane-1,2-diol
• 3-(3-Hydroxy-1-piperidinyl)-1,2-propanediol
• 1,2-Propanediol, 3-(3-hydroxy-1-piperidinyl)-

• Inchi： 1S/C8H17NO3/c10-6-8(12)5-9-3-1-2-7(11)4-9/h7-8,10-12H,1-6H2
• InChI Key： HJVBWDYPWRRNCN-UHFFFAOYSA-N
• SMILES： C(O)C(O)CN1CCCC(O)C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 342.3±31.0 °C at 760 mmHg
• Flash Point: 191.5±23.5 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• pka: 14.26±0.20(Predicted)

3-(3-Hydroxy-1-piperidinyl)-1,2-propanediol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3-Hydroxy-1-piperidinyl)-1,2-propanediol

3-(3-Hydroxy-1-piperidinyl)-1,2-propanediol (CAS No. 1564665-31-1): A Comprehensive Overview of Its Properties and Applications

3-(3-Hydroxy-1-piperidinyl)-1,2-propanediol (CAS No. 1564665-31-1) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique hydroxyl and piperidine functional groups, exhibits remarkable potential in drug development and material science. Its molecular structure, combining a propanediol backbone with a hydroxypiperidine moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a chiral building block, which is critical for creating enantiomerically pure pharmaceuticals.

In recent years, the demand for 3-(3-Hydroxy-1-piperidinyl)-1,2-propanediol has surged due to its applications in drug discovery and medicinal chemistry. The compound’s ability to modulate biological pathways has made it a focal point in studies targeting neurological disorders and metabolic diseases. For instance, its structural similarity to neurotransmitters has prompted investigations into its potential as a neuroprotective agent. Additionally, its solubility and stability properties make it an attractive candidate for formulating drug delivery systems, a topic highly searched in AI-driven research platforms.

The synthesis of 3-(3-Hydroxy-1-piperidinyl)-1,2-propanediol involves advanced organic synthesis techniques, including stereoselective reactions and catalytic hydrogenation. These methods ensure high purity and yield, which are essential for industrial-scale production. The compound’s CAS No. 1564665-31-1 is frequently queried in chemical databases, reflecting its growing relevance in high-value chemical manufacturing. Moreover, its compatibility with green chemistry principles aligns with the global push for sustainable practices, a trending topic in scientific and industrial circles.

Beyond pharmaceuticals, 3-(3-Hydroxy-1-piperidinyl)-1,2-propanediol finds utility in cosmetic formulations and personal care products. Its moisturizing and emollient properties are leveraged in skincare products, addressing consumer demand for multifunctional ingredients. This application is particularly relevant given the rise of clean beauty trends, which emphasize safe and effective compounds. Searches for “piperidine derivatives in cosmetics” and “propanediol benefits” highlight the public’s interest in these areas.

In conclusion, 3-(3-Hydroxy-1-piperidinyl)-1,2-propanediol (CAS No. 1564665-31-1) is a compound of immense scientific and industrial significance. Its diverse applications, from pharmaceutical intermediates to cosmetic ingredients, underscore its adaptability. As research continues to uncover new uses, this compound is poised to remain a key player in advancing healthcare and material science. For those exploring “synthetic routes for hydroxy-piperidine derivatives” or “bioactive propanediol applications,” this compound offers a wealth of opportunities.